Cas no 138486-72-3 (Pyrimidine, 5-decyl-2-(4-nonylphenyl)-)

• Product Name: Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
• CAS No: 138486-72-3
• MF: C₂₉H₄₆N₂
• MW: 422.688948154449
• CID: 1261987
• Update Time: 2024-08-04

Pyrimidine, 5-decyl-2-(4-nonylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-decyl-2-(4-nonylphenyl)-

• Inchi： 1S/C29H46N2/c1-3-5-7-9-11-13-15-17-19-27-24-30-29(31-25-27)28-22-20-26(21-23-28)18-16-14-12-10-8-6-4-2/h20-25H,3-19H2,1-2H3
• InChI Key： DGHXXKKLANCWSW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CCCCCCCCC)C=C2)=NC=C(CCCCCCCCCC)C=N1

Computed Properties

• Exact Mass: 422.36638

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 487.1±38.0 °C(Predicted)
• PSA: 25.78
• pka: 1.72±0.22(Predicted)